Cas no 31952-55-3 (4,4-dimethylisochroman-1,3-dione)

4,4-Dimethylisochroman-1,3-dione is a cyclic diketone derivative characterized by its rigid isochroman scaffold and two carbonyl functionalities at the 1- and 3-positions. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for constructing complex heterocyclic systems. The presence of geminal dimethyl groups at the 4-position enhances steric stability, influencing reactivity and selectivity in subsequent transformations. Its structural features make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, particularly where fused ring systems are desired. The compound’s well-defined crystalline properties also facilitate purification and characterization, ensuring reproducibility in research and industrial processes.

4,4-dimethylisochroman-1,3-dione structure

31952-55-3 structure

Product Name:4,4-dimethylisochroman-1,3-dione

CAS No:31952-55-3

MF:C₁₁H₁₀O₃

MW:190.195303440094

CID:1040133

PubChem ID:576121

Update Time:2025-06-30

4,4-dimethylisochroman-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 4,4-dimethylisochroman-1,3-dione
- 4,4-dimethylisochromene-1,3-dione
- A914023
- 4,4-dimethyl benz[c]pyran-1,3-dione
- 4,4-dimethylisochromane-1,3-dione
- CS-0360214
- DTXSID80341842
- SCHEMBL11820496
- SCHEMBL7982101
- 3,4-2H-Isocoumarin-3-one, 4,4-dimethyl-
- O11118
- 1H-2-Benzopyran-1,3(4H)-dione, 4,4-dimethyl-
- 4,4-Dimethyl-1H-isochromene-1,3(4H)-dione
- 31952-55-3
- CIUOWARHXCWCAW-UHFFFAOYSA-N
- 4,4-DIMETHYL-4H-ISOCHROMENE-1,3-DIONE
- AS-50158
- Benz[c]pyran-1,3-dione, 4,4-dimethyl-
- AKOS016006747
- MDL： MFCD12828610
- Inchi： 1S/C11H10O3/c1-11(2)8-6-4-3-5-7(8)9(12)14-10(11)13/h3-6H,1-2H3
- InChI Key： CIUOWARHXCWCAW-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2C(C1=O)(C)C)=O

Computed Properties

Exact Mass: 190.063
Monoisotopic Mass: 190.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Boiling Point: 315.4±35.0°C at 760 mmHg
PSA: 43.37

4,4-dimethylisochroman-1,3-dione Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

4,4-dimethylisochroman-1,3-dione Pricemore >>

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